molecular formula C11H8ClN B8394901 4-Chloro-6-ethenylquinoline

4-Chloro-6-ethenylquinoline

Cat. No.: B8394901
M. Wt: 189.64 g/mol
InChI Key: USHUYFAJDWRMFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-ethenylquinoline is a useful research compound. Its molecular formula is C11H8ClN and its molecular weight is 189.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClN

Molecular Weight

189.64 g/mol

IUPAC Name

4-chloro-6-ethenylquinoline

InChI

InChI=1S/C11H8ClN/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h2-7H,1H2

InChI Key

USHUYFAJDWRMFL-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CC2=C(C=CN=C2C=C1)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 6-bromo-4-chloroquinoline (6.52 g, 26.88 mmol; see J. Med. Chem., 21, 268 (1978)), tributyl(vinyl)tin (8.95 g, 28.22 mmol), and tetrakistriphenylphosphine palladium (0) (0.62 g, 0.54 mmol) in 1,4-dioxane (150 mL) was refluxed for 2.0 h, cooled to room temperature, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (0-4% MeOH:CH2Cl2) to give the title compound (5.1 g) as a pale yellow solid. MS (ES)+ m/e 190 [M+H]+. This material was used directly in the next step.
Quantity
6.52 g
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reactant
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8.95 g
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[Compound]
Name
tetrakistriphenylphosphine palladium (0)
Quantity
0.62 g
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reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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